![molecular formula C19H22N4O4 B5553521 N-({5-[(dimethylamino)carbonyl]-2-furyl}methyl)-5-oxo-1-(3-pyridinylmethyl)-3-pyrrolidinecarboxamide](/img/structure/B5553521.png)
N-({5-[(dimethylamino)carbonyl]-2-furyl}methyl)-5-oxo-1-(3-pyridinylmethyl)-3-pyrrolidinecarboxamide
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Overview
Description
Synthesis Analysis
The synthesis of related compounds involves complex chemical reactions that lead to the formation of structures with significant biological and chemical interest. For example, the synthesis of polyamides from aromatic diamines and the role of various catalysts in peptide coupling reactions illustrate the complexity and precision required in chemical synthesis processes (Faghihi & Mozaffari, 2008; Shiina et al., 2008).
Molecular Structure Analysis
The molecular structure of compounds closely related to the target molecule showcases intriguing aspects, such as the formation of hydrogen-bonded dimers and the influence of π-π interactions on supramolecular aggregation (Kranjc et al., 2012). Such insights are crucial for understanding the physical stability and reactivity of these compounds.
Chemical Reactions and Properties
The reactivity of related compounds under various conditions, including acid-catalyzed transformations and the role of nucleophilic catalysts in peptide coupling, has been documented (Stroganova et al., 2016; Shiina et al., 2008). These reactions underline the versatility and potential utility of the compound in various chemical contexts.
Physical Properties Analysis
The physical properties, such as solubility and thermal stability, play a significant role in determining the practical applications and handling of the compound. Research into similar compounds has shown that polymers containing pyridyl moieties exhibit high solubility in polar solvents and notable thermal properties, indicating a promising area for further exploration (Faghihi & Mozaffari, 2008).
Chemical Properties Analysis
The chemical properties, including reactivity under specific conditions and the potential for various chemical transformations, highlight the compound's significance in synthetic chemistry. For instance, the formation of new heterocyclic systems through reactions in acidic media demonstrates the compound's versatility and potential for creating pharmacologically relevant structures (Stroganova et al., 2016).
properties
IUPAC Name |
N-[[5-(dimethylcarbamoyl)furan-2-yl]methyl]-5-oxo-1-(pyridin-3-ylmethyl)pyrrolidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N4O4/c1-22(2)19(26)16-6-5-15(27-16)10-21-18(25)14-8-17(24)23(12-14)11-13-4-3-7-20-9-13/h3-7,9,14H,8,10-12H2,1-2H3,(H,21,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SVRRAGVOTVYSKH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)C1=CC=C(O1)CNC(=O)C2CC(=O)N(C2)CC3=CN=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-({5-[(dimethylamino)carbonyl]-2-furyl}methyl)-5-oxo-1-(3-pyridinylmethyl)-3-pyrrolidinecarboxamide |
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